Dimethyl 2-(4-chlorophenoxy)-2-(3-methylbenzyl)malonate

• IUPAC Name: dimethyl 2-(4-chlorophenoxy)-2-[(3-methylphenyl)methyl]propanedioate
• InChI: InChI=1S/C19H19ClO5/c1-13-5-4-6-14(11-13)12-19(17(21)23-2,18(22)24-3)25-16-9-7-15(20)8-10-16/h4-11H,12H2,1-3H3
• InChI Key: JALBBBSTNJVCDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(C(=O)OC)(C(=O)OC)OC2=CC=C(C=C2)Cl
• Molecular Formula: C19H19ClO5
• Molecular Weight: 362.8 g/mol
• CAS No.: 338400-12-7

Description

Dimethyl 2-(4-chlorophenoxy)-2-(3-methylbenzyl)malonate is a useful research compound. Its molecular formula is C19H19ClO5 and its molecular weight is 362.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Amino Acids

Gee and Långström (1991) describe the synthesis of α-([11C]methyl)tyrosine and α-([11C]methyl)phenylalanine from dimethyl 2-(4-methoxybenzyl)-2-([11C] methyl)malonate. This process involves several steps, including enzymatic hydrolysis, Curtius rearrangement, and acidic hydrolysis, demonstrating the utility of dimethyl malonate derivatives in synthesizing labeled amino acids for research purposes (Gee & Långström, 1991).

Intermediate in Synthesis of Chrysanthemic Acid

Baudoux et al. (1998) reported the structure of dimethyl 2-{(1S)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-methyl-2-nitropropyl}malonate, an intermediate in synthesizing chrysanthemic acid. This highlights another application of dimethyl malonate derivatives in synthesizing complex organic compounds (Baudoux et al., 1998).

Synthesis of Pyrrolino[2,3-d]pyrimidin-6-one Analogues

Vaid et al. (2012) achieved the efficient synthesis of 4-chloro-2-pyrrolino[2,3-d]pyrimidin-6-one starting from dimethyl malonate. This demonstrates the utility of dimethyl malonate derivatives in synthesizing heterocyclic compounds, which are significant in medicinal chemistry (Vaid et al., 2012).

Domino Dimerization Studies

Boichenko et al. (2020) developed a synthetic approach for dimethyl 2-{[2-(2-methoxy-1-methoxycarbonyl-2-oxoethyl)-4,5,7-trimethoxy-3-(2,4,5-trimethoxyphenyl)-2,3-dihydro-1H-inden-1-yl]methyl}malonate. This research highlights the role of dimethyl malonate derivatives in domino dimerization reactions, important in organic synthesis (Boichenko et al., 2020).

Anodic Cyclization Studies

Okimoto et al. (2013) described the anodic cyclization of dimethyl 2-(3-oxo-3-arylpropyl) malonates to form dimethyl 2-aroylcyclopropane-1,1-dicarboxylates. This research shows the relevance of dimethyl malonate derivatives in electrochemical cyclization reactions, which can be important in synthetic organic chemistry (Okimoto et al., 2013).